(4-Methoxymethylbenzoylamino)-acetonitrile

• Molecular Formula: C11H12N2O2
• Molecular Weight: 204.22 g/mol
• IUPAC Name: N-(cyanomethyl)-4-(methoxymethyl)benzamide
• InChI: InChI=1S/C11H12N2O2/c1-15-8-9-2-4-10(5-3-9)11(14)13-7-6-12/h2-5H,7-8H2,1H3,(H,13,14)
• InChI Key: VBGOIWYJKBTRFQ-UHFFFAOYSA-N
• Canonical SMILES: COCC1=CC=C(C=C1)C(=O)NCC#N

Description

(4-Methoxymethylbenzoylamino)-acetonitrile is a useful research compound. Its molecular formula is C11H12N2O2 and its molecular weight is 204.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Sodium hydroxide (18.868, 0.47M) was dissolved in water (150 ml) and added to a stirred mixture of aminoacetonitrile bisulphate (24.23 g, 0.157M) and 4-methoxymethyl benzoyl chloride (29.9 g, 0.157M) in ethyl acetate (150 ml). The reaction was stirred for 21/2 hours at room temperature, the ethyl acetate layer was separated off and the aqueous layer re-extracted with ethyl acetate. The ethyl acetate extracts were combined, dried over magnesium sulphate and evaporated to give a white solid. This was recrystallised from chloroform 80:100 petrol to give white plates, (24.5 gm), mpt 107°-108° C.